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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261

A-419259 Trihydrochloride Solutions: Technical
Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation and handling of fresh A-419259
trihydrochloride solutions for use in various assays.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing A-419259 trihydrochloride stock solutions?

Al: The recommended solvents for A-419259 trihydrochloride are sterile water and dimethyl
sulfoxide (DMSO).[1] It is highly soluble in water, up to 100 mM.[1] In DMSO, it is soluble up to
20 mM, although some sources suggest solubility can reach up to 100 mg/mL (~207 mM) with
sonication and warming.[1][2] For cell-based assays, DMSO is a common choice for initial
stock solutions, which are then further diluted in aqueous media.

Q2: How should I store the solid compound and my prepared stock solutions?

A2: The solid, powdered form of A-419259 trihydrochloride should be stored desiccated at
room temperature or at -20°C for long-term stability of at least four years.[3] Prepared stock
solutions are unstable and it is highly recommended to prepare them fresh for each
experiment.[4] If short-term storage is necessary, aliquot the stock solution into single-use vials
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to avoid repeated freeze-thaw cycles and store at -80°C for up to six months or at -20°C for up
to one month.[5][6]

Q3: My A-419259 trihydrochloride is not dissolving properly in DMSO. What should | do?

A3: If you encounter solubility issues in DMSO, gentle warming and sonication can aid in
dissolution.[2] Also, be aware that DMSO is hygroscopic, meaning it readily absorbs moisture
from the air. This absorbed water can significantly impact the solubility of your compound.
Always use freshly opened, high-purity DMSO for the best results.[2][6]

Q4: What are the key chemical properties of A-419259 trihydrochloride?

A4: A-419259 trihydrochloride is the trihnydrochloride salt of A-419259, a pyrrolo-pyrimidine
derivative. Its molecular formula is C29H34N60 - 3HCI, and it has a molecular weight of
approximately 592.01 g/mol .[1] It is a white to beige crystalline solid or powder.[7]
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Issue Possible Cause

Recommended Solution

Prepare solutions fresh before

o ) o ] each use.[4] If storage is
Precipitation observed in stock  Solution is unstable; potential , _ _
) ) unavoidable, aliquot into
solution upon storage for freeze-thaw degradation.

single-use volumes and store
at -80°C.[5][6]

Ensure the solid compound is

stored under desiccated

Inconsistent assay results

Degradation of the compound
due to improper storage or

handling.

conditions. Use freshly
prepared solutions for every
experiment. Avoid repeated
freeze-thaw cycles of stock

solutions.

Difficulty dissolving the

compound

Insufficient solvent volume or
presence of moisture in the

solvent (especially DMSO).

Confirm your calculations for

the desired concentration. Use
gentle warming and sonication
to aid dissolution.[2] Use fresh,
anhydrous grade DMSO.[2][6]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.medchemexpress.com/A-419259-trihydrochloride.html
https://www.medchemexpress.com/a-419259.html
https://www.medchemexpress.com/a-419259-gmp.html
https://www.medchemexpress.com/a-419259-gmp.html
https://www.medchemexpress.com/a-419259.html
https://www.tocris.com/products/a-419259-trihydrochloride_3914
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml0446
https://www.selleckchem.com/products/a-419259-trihydrochloride.html
https://www.medchemexpress.com/A-419259-trihydrochloride.html
https://www.medchemexpress.com/a-419259.html
https://www.medchemexpress.com/a-419259-gmp.html
https://www.medchemexpress.com/a-419259-gmp.html
https://www.medchemexpress.com/a-419259.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Quantitative Data Summary

Property Water DMSO Methanol

] N 100 mM (59.2 mg/mL) 20 mM (11.84 mg/mL)
Maximum Solubility 1.4 mg/mL][3]

[1](8] [1](8]

Desiccate at Room
Storage (Solid) - Temperature or
-20°C[3]

-80°C (up to 6
Storage (Solution) Prepare Fresh[4] months), -20°C (up to Prepare Fresh
1 month)[5][6]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

* Weighing the Compound: Accurately weigh out the desired amount of A-419259
trihnydrochloride powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a
10 mM solution, you would need 5.92 mg of the compound (assuming a molecular weight of
592.01 g/mol ).

e Adding Solvent: Add the appropriate volume of fresh, high-purity DMSO to the tube. For 1
mL of a 10 mM solution, add 1 mL of DMSO.

» Dissolution: Vortex the tube thoroughly to dissolve the compound. If necessary, use a
sonicator bath or gentle warming to facilitate complete dissolution. Visually inspect the
solution to ensure there are no undissolved particulates.

o Storage (if necessary): If immediate use is not possible, aliquot the stock solution into
smaller, single-use volumes and store at -80°C.

Protocol for Preparing Working Solutions for Cell-Based
Assays

e Thawing Stock Solution: If using a frozen stock, thaw it quickly at room temperature.
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» Serial Dilutions: Perform serial dilutions of the stock solution in your cell culture medium to
achieve the desired final concentrations for your assay. For example, to prepare a 100 pM
working solution from a 10 mM stock, you would perform a 1:100 dilution.

o Application to Cells: Add the final working solutions to your cell cultures as per your
experimental design. Ensure the final concentration of DMSO in the culture medium is low
(typically <0.1%) to avoid solvent-induced cytotoxicity.

Visualizations

Experimental Workflow: A-419259 Solution Preparation
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Caption: Workflow for preparing A-419259 trihydrochloride solutions.

A-419259 is a potent inhibitor of Src family kinases (SFKs).[1] These kinases are crucial
components of various cellular signaling pathways that regulate cell proliferation, differentiation,
survival, and migration. In many cancers, such as Chronic Myeloid Leukemia (CML) and Acute
Myeloid Leukemia (AML), SFKs are aberrantly activated, contributing to disease progression.

[8]
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Simplified Src Family Kinase (SFK) Signaling and Inhibition
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Caption: Inhibition of SFK signaling by A-419259.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare fresh A 419259 trihydrochloride
solutions for assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762261#how-to-prepare-fresh-a-419259-
trihydrochloride-solutions-for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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